(2-Fluoro-3-trifluoromethyl-phenyl)-(4-fluoro-phenyl)-methanone

• Molecular Formula: C14H7F5O
• Molecular Weight: 286.20 g/mol
• IUPAC Name: (4-fluorophenyl)-[2-fluoro-3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C14H7F5O/c15-9-6-4-8(5-7-9)13(20)10-2-1-3-11(12(10)16)14(17,18)19/h1-7H
• InChI Key: JKDHWDLMHUPSCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)F)C(=O)C2=CC=C(C=C2)F

Description

(2-Fluoro-3-trifluoromethyl-phenyl)-(4-fluoro-phenyl)-methanone is a useful research compound. Its molecular formula is C14H7F5O and its molecular weight is 286.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2M Et2O solution of 4-fluorophenylmagnesium bromide (32.5 ml; 65 mmol) was added to a solution of 12.8 g (65 mmol) of 2-fluoro-N-methoxy-N-methyl-3-trifluoromethyl-benzamide in 150 ml of THF at 0° C. The reaction mixture was heated overnight at 50° C. The reaction mixture was partitioned with EtOAc and H2O. The organic phases were washed with brine and dried over Na2SO4. The resulting ketone (135 mg) was obtained after flash chromatographic purification using hexane/CH2Cl2 (3:1, v/v) as an eluent.